5-[(Benzyloxy)methyl]-2H-tetrazole

• Molecular Formula: C9H10N4O
• Molecular Weight: 190.20 g/mol
• IUPAC Name: 5-(phenylmethoxymethyl)-2H-tetrazole
• InChI: InChI=1S/C9H10N4O/c1-2-4-8(5-3-1)6-14-7-9-10-12-13-11-9/h1-5H,6-7H2,(H,10,11,12,13)
• InChI Key: HBSPQKMEQWENCL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COCC2=NNN=N2

Description

5-[(Benzyloxy)methyl]-2H-tetrazole is an organic compound with the molecular formula C9H10N4O. It is a derivative of tetrazole, a class of compounds known for their diverse applications in pharmaceuticals, agrochemicals, and materials science .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[(Benzyloxy)methyl]-2H-tetrazole typically involves the reaction of benzyloxyacetonitrile with sodium azide in the presence of a suitable catalyst. The reaction is carried out under reflux conditions, and the product is purified through recrystallization .

Industrial Production Methods

Industrial production methods for this compound are similar to laboratory synthesis but are scaled up to accommodate larger quantities. The process involves optimizing reaction conditions to maximize yield and purity while minimizing costs and environmental impact .

Chemical Reactions Analysis

Types of Reactions

5-[(Benzyloxy)methyl]-2H-tetrazole undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: It can undergo nucleophilic substitution reactions, where the benzyloxy group is replaced by other nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium methoxide. Reaction conditions vary depending on the desired product but generally involve controlled temperatures and specific solvents .

Major Products Formed

The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation may yield benzyloxycarbonyl derivatives, while substitution reactions can produce various substituted tetrazoles .

Scientific Research Applications

5-[(Benzyloxy)methyl]-2H-tetrazole has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a ligand in coordination chemistry.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate and its role in drug development.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 5-[(Benzyloxy)methyl]-2H-tetrazole involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

5-[(Phenylmethoxy)methyl]-2H-tetrazole: Similar in structure but with different substituents.

5-[(Methoxy)methyl]-2H-tetrazole: Lacks the benzyloxy group, leading to different chemical properties.

Uniqueness

5-[(Benzyloxy)methyl]-2H-tetrazole is unique due to its specific benzyloxy group, which imparts distinct chemical and biological properties. This uniqueness makes it valuable in various research and industrial applications .